Cas no 9051-29-0 (α-Lactalbumin)

• Product Name: α-Lactalbumin
• CAS No: 9051-29-0
• MF: CH₄V₂₈
• MW: 1442.40450572968
• CID: 815552
• PubChem ID: 168266255
• Update Time: 2025-05-22

α-Lactalbumin Chemical and Physical Properties

Names and Identifiers

• Lactalbumins, a-
• ALPHA-LACTALBUMIN FROM HUMAN MILK
• α-Lactalbumin
• ALPHA-LACTALBUMIN TYPE I
• ALPHA-LACTALBUMIN TYPE III
• ALPHA-LACTALBUMIN
• A-lactalbumin type I from bovine milk
• A-lactalbumin type iii from bovine milk
• A-lactalbumin-bovine milk-for*sds gel electrophor
• alpha-Lactalbumin from bovine milk
• Lactalbumins, α-
• Alpha-lactalbumins
• BioZZZ
• Calcium complexes α-lactalbumins
• Lactalbumins, α-, calcium complexes
• Lactose synthetase B protein
• CID 161569067
• 9051-29-0
• A-Lactalbumin

• MDL： MFCD00162025
• Inchi： 1S/CH4.28V/h1H4;;;;;;;;;;;;;;;;;;;;;;;;;;;;
• InChI Key： WPJPLVNAEBKXRM-UHFFFAOYSA-N
• SMILES： [V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].[V].C

Computed Properties

• Exact Mass: 1442.46211g/mol
• Monoisotopic Mass: 1442.46211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 29
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Solubility: H2O: 10 mg/mL, clear to faintly turbid, colorless to slightly yellow

α-Lactalbumin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• RTECS：OL5989000
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on α-Lactalbumin

α-Lactalbumin: A Comprehensive Overview

α-Lactalbumin, also known by its CAS number 9051-29-0, is a key protein found in milk and plays a crucial role in the lactose synthesis process. This protein is a member of the albumin family and is particularly abundant in the milk of mammals, including humans. Its structure and function have been extensively studied, making it a subject of interest in various fields such as nutrition, biotechnology, and medicine.

The CAS number 9051-29-0 refers specifically to α-lactalbumin, which is a glycoprotein composed of two subunits. Each subunit consists of approximately 123 amino acids, giving the protein a molecular weight of around 27 kDa. Structurally, α-lactalbumin shares similarities with other albumins but has unique functional properties that set it apart. One of its most notable features is its ability to bind calcium ions, which contributes to its role in milk's mineral composition.

In recent years, advancements in molecular biology have shed light on the multifaceted roles of α-lactalbumin. Beyond its primary function in lactose synthesis, studies have revealed its potential as a bioactive ingredient in functional foods and nutraceuticals. For instance, research has shown that α-lactalbumin exhibits antioxidant properties, which can help combat oxidative stress and contribute to overall health.

The application of α-lactalbumin extends beyond nutrition. In the field of biotechnology, scientists have explored its use as a model system for studying protein folding and misfolding mechanisms. Understanding these processes is critical for developing therapeutic strategies against diseases associated with protein aggregation, such as Alzheimer's and Parkinson's.

Moreover, α-lactalbumin has gained attention in the medical sector due to its potential as an immunomodulatory agent. Studies have demonstrated that it can stimulate the immune response by activating specific pathways in immune cells. This property makes it a promising candidate for use in vaccines and immunotherapies.

Recent research has also focused on the bioavailability and digestibility of α-lactalbumin. Scientists have investigated how this protein is broken down during digestion and how its bioactive peptides can be utilized for health benefits. These findings have implications for developing new food products with enhanced nutritional profiles.

In conclusion, α-lactalbumin (CAS No. 9051-29-0) is a versatile protein with diverse applications across multiple disciplines. Its role in lactose synthesis, antioxidant activity, and potential therapeutic uses highlight its significance in both basic and applied research. As ongoing studies continue to uncover new aspects of this protein's functionality, it is poised to play an even greater role in advancing human health and well-being.